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Introduction

tert-Butylcyclopentane, a cycloalkane derivative, is a chemical compound of interest in
various fields of organic chemistry and materials science. Its unique structural properties,
conferred by the bulky tert-butyl group attached to a cyclopentane ring, influence its physical
and chemical behavior. This guide provides a comprehensive overview of tert-
Butylcyclopentane, including its chemical identity, physicochemical properties, a detailed
experimental protocol for its synthesis, and a visualization of the synthetic pathway.

Chemical Identity and Properties

tert-Butylcyclopentane is identified by the CAS Number 3875-52-3.[1][2] Its systematic
IUPAC name is tert-butylcyclopentane.[3]

Physicochemical Data Summary

A summary of the key quantitative data for tert-Butylcyclopentane is presented in the table
below for easy reference and comparison.
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Property Value Source
CAS Number 3875-52-3 [1112]
IUPAC Name tert-butylcyclopentane [3]

(1,1-
Synonyms Dimethylethyl)cyclopentane, 2-  [1][4]

Cyclopentyl-2-methylpropane

Molecular Formula CoHis [1112]
Molecular Weight 126.24 g/mol [1][3]
Density 0.814 g/cm?3 [1]
Boiling Point 142.9 °C at 760 mmHg [1]
Flash Point 27.6 °C [1]
Refractive Index 1.445 [1]

Vapor Pressure

6.86 mmHg at 25 °C

[1]

XLogP3

4.1

[3]

Experimental Protocols

The synthesis of tert-Butylcyclopentane can be achieved via the Friedel-Crafts alkylation of

cyclopentane with a tert-butylating agent, such as tert-butyl chloride, in the presence of a Lewis

acid catalyst. This electrophilic substitution reaction is a common method for forming carbon-

carbon bonds.

Protocol: Synthesis of tert-Butylcyclopentane via
Friedel-Crafts Alkylation

Materials:

e Cyclopentane

e tert-Butyl chloride
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e Anhydrous aluminum chloride (AICI3)

e Anhydrous diethyl ether

e 5% Sodium bicarbonate solution

e Anhydrous magnesium sulfate

e |ce bath

e Magnetic stirrer and stir bar

e Round-bottom flask

o Reflux condenser with a drying tube (containing calcium chloride)

e Separatory funnel

« Distillation apparatus

Procedure:

e Reaction Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir
bar and a reflux condenser fitted with a drying tube, add 50 mL of anhydrous diethyl ether
and 10 g of anhydrous aluminum chloride. Cool the flask in an ice bath with continuous
stirring.

o Addition of Reactants: Slowly add 25 mL of cyclopentane to the cooled suspension. In a
separate dropping funnel, place 20 mL of tert-butyl chloride. Add the tert-butyl chloride
dropwise to the stirred reaction mixture over a period of 30 minutes, maintaining the
temperature of the reaction mixture below 10 °C.

o Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Stir the mixture for an additional 2 hours. The reaction
progress can be monitored by gas chromatography (GC).

e Quenching: Cool the reaction mixture again in an ice bath and slowly add 50 mL of cold
water to quench the reaction and decompose the aluminum chloride complex.
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o Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the
organic layer sequentially with 50 mL of water, 50 mL of 5% sodium bicarbonate solution,
and finally with 50 mL of brine.

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter
the drying agent and remove the diethyl ether using a rotary evaporator.

« Purification: Purify the crude product by fractional distillation to obtain pure tert-
Butylcyclopentane. Collect the fraction boiling at approximately 142-143 °C.

Synthesis Pathway and Mechanism

The synthesis of tert-Butylcyclopentane via Friedel-Crafts alkylation proceeds through the
formation of a tert-butyl carbocation, which then acts as an electrophile and attacks the
cyclopentane ring.

Carbocation Formation

Electrophilic Attack Deprotonation & Product Formation

Sigma Complex
(Carbocation Intermediate) AICs (regenerated)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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